Cas no 58818-96-5 (Phenol, 4-[(1,1-dimethylethyl)thio]-)

• Product Name: Phenol, 4-[(1,1-dimethylethyl)thio]-
• CAS No: 58818-96-5
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 340789
• PubChem ID: 18521346
• Update Time: 2025-04-19

Phenol, 4-[(1,1-dimethylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(1,1-dimethylethyl)thio]-
• 4-tert-butylsulfanylphenol
• 4-(tert-Butylsulfanyl)phenol
• DTXSID60594394
• SCHEMBL2480563
• 58818-96-5

• Inchi： 1S/C10H14OS/c1-10(2,3)12-9-6-4-8(11)5-7-9/h4-7,11H,1-3H3
• InChI Key： BWICWBUSAUOHAM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)O)C(C)(C)C

Computed Properties

• Exact Mass: 182.07662
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers